Cas no 946343-31-3 (N2-(4-methylphenyl)-6-(morpholin-4-yl)-N4-(naphthalen-1-yl)-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(4-methylphenyl)-6-(morpholin-4-yl)-N4-(naphthalen-1-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 946343-31-3
• MF: C₂₄H₂₄N₆O
• MW: 412.486964225769
• CID: 6052878
• PubChem ID: 42477742
• Update Time: 2025-05-25

N2-(4-methylphenyl)-6-(morpholin-4-yl)-N4-(naphthalen-1-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(4-methylphenyl)-6-(morpholin-4-yl)-N4-(naphthalen-1-yl)-1,3,5-triazine-2,4-diamine
• 6-morpholino-N2-(naphthalen-1-yl)-N4-(p-tolyl)-1,3,5-triazine-2,4-diamine
• F2490-0306
• 946343-31-3
• AKOS016366444
• 4-N-(4-methylphenyl)-6-morpholin-4-yl-2-N-naphthalen-1-yl-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C24H24N6O/c1-17-9-11-19(12-10-17)25-22-27-23(29-24(28-22)30-13-15-31-16-14-30)26-21-8-4-6-18-5-2-3-7-20(18)21/h2-12H,13-16H2,1H3,(H2,25,26,27,28,29)
• InChI Key： YLWBQVGWLIYVRY-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(NC3C=CC(C)=CC=3)N=C(NC3=CC=CC4C=CC=CC3=4)N=2)CC1

Computed Properties

• Exact Mass: 412.20115941g/mol
• Monoisotopic Mass: 412.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.2Ų

Additional information on N2-(4-methylphenyl)-6-(morpholin-4-yl)-N4-(naphthalen-1-yl)-1,3,5-triazine-2,4-diamine

N2-(4-methylphenyl)-6-(morpholin-4-yl)-N4-(naphthalen-1-yl)-1,3,5-triazine-2,4-diamine: A Comprehensive Overview

The compound with CAS No. 946343-31-3, known as N2-(4-methylphenyl)-6-(morpholin-4-yl)-N4-(naphthalen-1-yl)-1,3,5-triazine-2,4-diamine, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a triazine core with substituents that include a methylphenyl group, a morpholinyl group, and a naphthalenyl group. These substituents contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of triazine-based compounds in the development of advanced materials. The triazine ring system is known for its aromatic stability and ability to undergo various chemical modifications, making it a versatile platform for functionalization. In the case of this compound, the substitution pattern at positions 2 and 4 of the triazine ring introduces electronic and steric effects that can be tailored for specific applications. For instance, the methylphenyl group at position 2 introduces electron-donating properties, while the naphthalenyl group at position 4 enhances conjugation and planarity. The morpholinyl group at position 6 adds a nitrogen-containing heterocyclic structure, which can influence solubility and reactivity.

One of the most promising areas of research for this compound is in the field of optoelectronic materials. The combination of electron-rich aromatic groups and nitrogen-containing moieties makes it an ideal candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in this area have demonstrated that such compounds can exhibit high quantum yields and excellent charge transport properties when incorporated into device architectures. For example, studies published in leading journals such as *Advanced Materials* have shown that triazine-based compounds with similar substitution patterns can significantly improve the efficiency of OLEDs by enhancing exciton emission.

In addition to its optoelectronic applications, this compound has also been explored for its potential in drug delivery systems. The morpholinyl group is known to enhance bioavailability due to its ability to form hydrogen bonds with biological molecules. This property makes the compound a strong candidate for use as a drug carrier or as part of a prodrug design strategy. Researchers have reported that such compounds can be engineered to target specific receptors or cellular pathways, offering new possibilities for personalized medicine.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazine core. Key intermediates include substituted aniline derivatives and morpholine derivatives, which are then subjected to nucleophilic substitution or coupling reactions under controlled conditions. Recent advances in catalytic methods have enabled higher yields and improved purity levels, making large-scale production more feasible. These developments are particularly important given the increasing demand for high-performance materials in both academic and industrial settings.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental impact and to develop sustainable synthesis pathways that minimize waste generation.

In conclusion, N2-(4-methylphenyl)-6-(morpholin-4-yl)-N4-(naphthalen-1-yl)-1,3,5-triazine-2,4-diamine represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced optoelectronic devices and innovative drug delivery systems. As research continues to uncover new properties and functionalities of this compound, it is poised to play an increasingly important role in shaping future technologies.